Cas no 29063-50-1 (2,5-Cyclohexadiene-1,4-dione,diphenyl- (9CI))

• Product Name: 2,5-Cyclohexadiene-1,4-dione,diphenyl- (9CI)
• CAS No: 29063-50-1
• MF: C₁₈H₁₂O₂
• MW: 260.286684989929
• CID: 290040
• PubChem ID: 186127
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,diphenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,diphenyl- (9CI)
• 2,3-diphenylcyclohexa-2,5-diene-1,4-dione
• diphenylquinone
• SCHEMBL57764
• DTXSID00951669
• [1~1~,2~1~:2~2~,3~1~-Terphenyl]-2~3~,2~6~-dione
• 2,3-Diphenyl-[1,4]benzoquinone
• 29063-50-1
• 2,5-Cyclohexadiene-1,4-dione, diphenyl-

• Inchi： 1S/C18H12O2/c19-15-11-12-16(20)18(14-9-5-2-6-10-14)17(15)13-7-3-1-4-8-13/h1-12H
• InChI Key： MVWPVABZQQJTPL-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(C2C=CC=CC=2)=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 260.08376
• Monoisotopic Mass: 260.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14